Ro 22-3245 Ro 22-3245 Ro 22-3245 is an anxiolytic used in the treatment of anxiety.
Brand Name: Vulcanchem
CAS No.: 76988-39-1
VCID: VC0007110
InChI: InChI=1S/C18H11Cl2N3/c19-12-5-6-13-15(7-12)18(14-3-1-2-4-16(14)20)22-9-11-8-21-10-23-17(11)13/h1-8,10H,9H2
SMILES: C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl
Molecular Formula: C18H11Cl2N3
Molecular Weight: 340.2 g/mol

Ro 22-3245

CAS No.: 76988-39-1

Cat. No.: VC0007110

Molecular Formula: C18H11Cl2N3

Molecular Weight: 340.2 g/mol

* For research use only. Not for human or veterinary use.

Ro 22-3245 - 76988-39-1

CAS No. 76988-39-1
Molecular Formula C18H11Cl2N3
Molecular Weight 340.2 g/mol
IUPAC Name 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-d][2]benzazepine
Standard InChI InChI=1S/C18H11Cl2N3/c19-12-5-6-13-15(7-12)18(14-3-1-2-4-16(14)20)22-9-11-8-21-10-23-17(11)13/h1-8,10H,9H2
Standard InChI Key CLYXKIKVKJZIOF-UHFFFAOYSA-N
SMILES C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl
Canonical SMILES C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl

Chemical Structure and Physicochemical Properties

Ro 22-3245, systematically named 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-d]benzazepine, exhibits a unique bicyclic architecture that combines pyrimidine and benzazepine rings. The chlorine atoms enhance lipophilicity, potentially influencing blood-brain barrier permeability and receptor binding . The canonical SMILES notation for its structure is:
ClC1=CC=CC=C1C2=NCC3=CN=CN=C3C4=CC=C(Cl)C=C42\text{ClC1=CC=CC=C1C2=NCC3=CN=CN=C3C4=CC=C(Cl)C=C42} .

Table 1: Key Chemical Properties of Ro 22-3245

PropertyValueSource
Molecular FormulaC18H11Cl2N3\text{C}_{18}\text{H}_{11}\text{Cl}_{2}\text{N}_{3}
Molecular Weight340.21 g/mol
SolubilitySoluble in DMSO
Storage Conditions-20°C, protected from light
CAS Number76988-39-1

The compound’s solubility in dimethyl sulfoxide (DMSO) facilitates its use in in vitro assays, though stability requires adherence to strict storage protocols . Preparation guidelines recommend aliquotting stock solutions to avoid repeated freeze-thaw cycles, which may degrade the compound .

Pharmacological Profile and Mechanism of Action

Ro 22-3245 is classified as an anxiolytic, though its precise molecular targets remain underexplored in publicly available literature . Anxiolytics typically modulate neurotransmitter systems such as GABAergic, serotonergic, or glutamatergic pathways . While direct evidence linking Ro 22-3245 to GABA receptors is absent, structural analogs of benzazepine derivatives often interact with ion channels or G-protein-coupled receptors . For instance, benzodiazepines enhance GABAA_A receptor activity, inducing neuronal hyperpolarization and reduced anxiety-like behaviors .

SupplierPurityPrice Range (25 mg)Catalog Number
GlpBio>95%€1,871GC31016
Tebubio98%€1,444–€2,375TM-T13873

Researchers employ Ro 22-3245 in neuropharmacological screens to identify novel anxiolytic pathways or validate animal models of anxiety . Its utility in probing neurosteroid interactions or PKCε modulation—a kinase implicated in GABAergic signaling—remains speculative but plausible .

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